Cas no 1935820-71-5 (Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate)

Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate is a fluorinated pyrrole derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. Its ester functionality allows for further derivatization, facilitating the synthesis of more complex molecules. The pyrrole core contributes to its role as a versatile intermediate in heterocyclic chemistry. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents. Its well-defined structure and reactivity profile make it a reliable building block for exploratory and process chemistry applications. Proper handling under inert conditions is recommended due to potential sensitivity.
Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate structure
1935820-71-5 structure
Product Name:Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate
CAS No:1935820-71-5
MF:C7H6F3NO2
MW:193.123252391815
CID:5760195
PubChem ID:130769658
Update Time:2025-05-20

Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate
    • NCCVNNBFNLGGFZ-UHFFFAOYSA-N
    • EN300-5047298
    • Z2208691418
    • 1935820-71-5
    • 1H-Pyrrole-3-carboxylic acid, 5-(trifluoromethyl)-, methyl ester
    • Inchi: 1S/C7H6F3NO2/c1-13-6(12)4-2-5(11-3-4)7(8,9)10/h2-3,11H,1H3
    • InChI Key: NCCVNNBFNLGGFZ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(=O)OC)=CN1)(F)F

Computed Properties

  • Exact Mass: 193.03506292g/mol
  • Monoisotopic Mass: 193.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.387±0.06 g/cm3(Predicted)
  • Boiling Point: 288.7±40.0 °C(Predicted)
  • pka: 13.23±0.50(Predicted)

Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate Pricemore >>

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Additional information on Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate

Comprehensive Overview of Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate (CAS No. 1935820-71-5)

Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate (CAS No. 1935820-71-5) is a highly versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted pyrrole derivative is characterized by its unique molecular structure, which combines a pyrrole ring with a carboxylate ester and a trifluoromethyl group. These functional groups contribute to its reactivity and make it a valuable intermediate in organic synthesis.

The compound's CAS number 1935820-71-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in scientific literature. Researchers often search for "Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate synthesis" or "1935820-71-5 applications" to explore its potential uses. Recent trends indicate growing interest in fluorinated pyrroles due to their enhanced metabolic stability and bioavailability, which are critical factors in drug discovery.

In the context of medicinal chemistry, Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate is frequently investigated as a building block for small molecule drugs. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit improved membrane permeability and binding affinity to biological targets. This aligns with the current industry focus on "fluorine in drug design" and "privileged scaffolds in medicinal chemistry," which are hot topics in academic and industrial research.

The compound's ester functionality also makes it a candidate for further derivatization. Common search queries like "hydrolysis of Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate" or "1935820-71-5 reactivity" reflect user interest in its chemical behavior. Additionally, its potential role in catalysis and material science is being explored, particularly in the development of functional materials with tailored properties.

From a synthetic chemistry perspective, Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate offers opportunities for palladium-catalyzed cross-coupling reactions, a popular subject in organic chemistry forums. Researchers often inquire about "optimized conditions for pyrrole carboxylate reactions" or "1935820-71-5 spectral data," highlighting the need for detailed characterization and protocol optimization.

Environmental and green chemistry considerations are also relevant, as the demand for sustainable synthetic methods grows. The compound's potential as a bioisostere in eco-friendly agrochemicals aligns with searches for "green alternatives to traditional pesticides." This positions Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate as a candidate for innovation in sustainable agriculture.

In summary, Methyl 5-(trifluoromethyl)-1H-pyrrole-3-carboxylate (CAS No. 1935820-71-5) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity profile continue to inspire research, making it a subject of ongoing scientific inquiry and industrial interest.

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